Cas no 823178-51-4 (Bicyclo[5.1.0]octan-1-amine, 8,8-difluoro-N-methyl-N-(phenylmethyl)-)

• Product Name: Bicyclo[5.1.0]octan-1-amine, 8,8-difluoro-N-methyl-N-(phenylmethyl)-
• CAS No: 823178-51-4
• MF: C₁₆H₂₁F₂N
• MW: 265.341451406479
• CID: 695666
• PubChem ID: 71419567
• Update Time: 2025-04-19

Bicyclo[5.1.0]octan-1-amine, 8,8-difluoro-N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[5.1.0]octan-1-amine, 8,8-difluoro-N-methyl-N-(phenylmethyl)-
• N-benzyl-8,8-difluoro-N-methylbicyclo[5.1.0]octan-7-amine
• N-Benzyl-8,8-difluoro-N-methylbicyclo[5.1.0]octan-1-amine
• 823178-51-4
• DTXSID40838809

• Inchi： 1S/C16H21F2N/c1-19(12-13-8-4-2-5-9-13)15-11-7-3-6-10-14(15)16(15,17)18/h2,4-5,8-9,14H,3,6-7,10-12H2,1H3
• InChI Key： LNRTXSSGNNEMDG-UHFFFAOYSA-N
• SMILES： FC1(C2CCCCCC21N(C)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 265.16420600g/mol
• Monoisotopic Mass: 265.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 3.2Ų